Cas no 2229304-21-4 (tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate
• CAS No: 2229304-21-4
• MF: C₁₂H₁₆FNO₅S
• MW: 305.322546005249
• CID: 6143683
• PubChem ID: 165980790
• Update Time: 2025-06-15

tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate
• EN300-1899783
• 2229304-21-4
• tert-butyl N-[4-(fluorosulfonyl)-3-methoxyphenyl]carbamate

• Inchi： 1S/C12H16FNO5S/c1-12(2,3)19-11(15)14-8-5-6-10(20(13,16)17)9(7-8)18-4/h5-7H,1-4H3,(H,14,15)
• InChI Key： QKCXVZVGFAVJJH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)NC(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 305.07332195g/mol
• Monoisotopic Mass: 305.07332195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate

Comprehensive Overview of tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate (CAS No. 2229304-21-4)

The compound tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate (CAS No. 2229304-21-4) is a specialized chemical entity gaining attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorosulfonyl and methoxyphenyl moieties, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of kinase inhibitors and protease-targeting therapeutics.

One of the most searched questions about this compound is: "What are the synthetic routes for tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate?" The synthesis typically involves multi-step organic reactions, starting from commercially available precursors. Key steps often include the introduction of the fluorosulfonyl group via electrophilic aromatic substitution, followed by protection of the amine functionality with a tert-butoxycarbonyl (Boc) group. The methoxy substituent is usually introduced early in the synthetic sequence to direct subsequent functionalization.

In recent years, the demand for fluorinated compounds like 2229304-21-4 has surged due to their enhanced metabolic stability and membrane permeability in drug candidates. This aligns with current pharmaceutical trends favoring fluorine-containing building blocks for improved pharmacokinetic properties. The compound's sulfonyl fluoride moiety is particularly noteworthy, as this functional group has emerged as a versatile handle for covalent protein modification in chemical biology and proteomics research.

Analytical characterization of tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate typically involves advanced techniques such as NMR spectroscopy (1H, 13C, 19F), mass spectrometry, and HPLC purity analysis. The fluorine atom produces distinctive splitting patterns in NMR spectra, while the sulfonyl group contributes to characteristic mass fragmentation patterns. These analytical signatures help researchers verify the compound's identity and purity, which is crucial for downstream applications.

Storage and handling considerations for this material often generate search queries like "How to store fluorosulfonyl compounds safely?" While not classified as hazardous under standard regulations, best practices recommend storage in anhydrous conditions at controlled temperatures to prevent decomposition. The compound's stability profile makes it suitable for standard laboratory handling procedures when proper precautions are observed.

The growing interest in sulfur-fluorine chemistry has positioned CAS 2229304-21-4 as a valuable research tool. Its applications extend beyond medicinal chemistry into materials science, where sulfonyl fluoride derivatives are being explored as polymer modifiers and surface functionalization agents. This versatility contributes to its increasing presence in scientific literature and patent applications across multiple disciplines.

From a commercial perspective, the availability of tert-butyl N-4-(fluorosulfonyl)-3-methoxyphenylcarbamate from specialty chemical suppliers has improved in recent years, reflecting the compound's rising importance in synthetic chemistry. Researchers frequently search for "reliable suppliers of fluorosulfonyl phenylcarbamates", indicating strong market demand. The compound's price and purity specifications vary depending on the intended application, with pharmaceutical-grade material commanding premium pricing.

Future research directions for this compound class may focus on expanding its utility in click chemistry applications and developing more efficient synthetic protocols. The unique reactivity of the fluorosulfonyl group offers opportunities for creating diverse molecular architectures through selective transformations. As the field of fluorine chemistry continues to evolve, compounds like 2229304-21-4 will likely play increasingly important roles in academic and industrial research settings.